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Compound of Interest

Compound Name: Trimethylsilyl acrylate

Cat. No.: B085233

Essential Safety and Handling Guide for
Trimethylsilyl Acrylate

This guide provides crucial safety, handling, and disposal information for Trimethylsilyl
acrylate (CAS 13688-55-6), tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is vital for ensuring laboratory safety and
procedural integrity.

Physicochemical and Hazard Data

A summary of key quantitative data for Trimethylsilyl acrylate is presented below. For
comprehensive information, always consult the substance's specific Safety Data Sheet (SDS).
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Property Value Source
Molecular Formula CeH1202Si [1]
Molecular Weight 144.24 g/mol [1]
Appearance .Cok.)rless to Light yellow clear

liquid
Boiling Point 53 °C at 0.2 mmHg
Density 0.984 g/mL at 25 °C
Flash Point -15 °C (5.0 °F) - closed cup
Refractive Index n20/D 1.4090

Hazard Classifications:

e Flammable Liquid: Category 2

o Skin Irritation: Category 2

o Eye Irritation: Category 2

e Specific target organ toxicity — single exposure (Respiratory system): Category 3
» Hazardous to the aquatic environment, chronic toxicity: Category 2

Operational Plan: Safe Handling Protocol

Due to its flammable and irritant nature, Trimethylsilyl acrylate requires careful handling in a
controlled laboratory environment.

Engineering Controls:

» Fume Hood: All handling of Trimethylsilyl acrylate must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[2]
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» Ventilation: Ensure adequate general laboratory ventilation. For bulk quantities, use local
explosion-proof ventilation.[3]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[3] Use non-sparking tools and take precautionary measures against static discharge.[3]

» Emergency Equipment: An eyewash station and a safety shower must be readily accessible
and unobstructed.[3][4]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[5] Standard
safety glasses are not sufficient.

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile or Chloroprene).[4]
Inspect gloves before use and use proper removal technique to avoid skin contact.[4]

o Lab Coat: A flame-resistant lab coat is required.[5]

o Clothing: Wear protective clothing to prevent skin exposure.[3][6] Do not wear open-toed
shoes or sandals.[5]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge (e.g., type ABEK (EN14387) respirator filter).

Storage and Disposal Plan

Storage:

Store in a cool, dry, and well-ventilated place.[3][7]

Keep containers tightly closed to prevent moisture absorption and contamination.[3][7]

Store locked up.[7]

Keep away from heat, sparks, open flames, and direct sunlight.[3]
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e Ground/bond container and receiving equipment.

e Incompatible Materials: Strong oxidizing agents, strong reducing agents, free-radical
generators, inert gases, oxygen scavengers, acids, and bases.[2][3]

Disposal:

o Waste Collection: Dispose of contents and container to an approved waste disposal plant.[6]
[7] Waste material must be disposed of in accordance with national and local regulations.[7]

o Containers: Leave chemicals in their original containers. Do not mix with other waste. Handle
uncleaned containers as you would the product itself.[7]

e Spills:

o For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
suitable container for disposal.[8] Do not use combustible materials like sawdust.[3]

o For large spills, evacuate the area and contact emergency services.[9]
o Prevent product from entering drains or watercourses.[3]

Emergency Procedures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[2][4]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek medical attention if irritation occurs.[3]

o Eye Contact: Immediately rinse cautiously with water for several minutes, including under the
eyelids. Remove contact lenses if present and easy to do. Continue rinsing for at least 15
minutes and seek immediate medical attention.[2][3]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2][4]
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+ Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish. Water spray can be
used to cool containers.[7] Firefighters should wear self-contained breathing apparatus and
full protective gear.[2][7]

Click to download full resolution via product page

Caption: Workflow for the safe handling of Trimethylsilyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085233#personal-protective-equipment-for-handling-
trimethylsilyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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